Cas no 2090909-90-1 (2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid)

• Product Name: 2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid
• CAS No: 2090909-90-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5047227
• Update Time: 2025-10-28

2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid
• 2-oxo-3,4,5,6-tetrahydro-1H-cyclopenta[b]pyridine-4a-carboxylic acid
• 2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid

• Inchi： 1S/C9H11NO3/c11-7-3-5-9(8(12)13)4-1-2-6(9)10-7/h2H,1,3-5H2,(H,10,11)(H,12,13)
• InChI Key： JYVFPDAIIWUNQE-UHFFFAOYSA-N
• SMILES： OC(C12C(=CCC1)NC(CC2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4

Additional information on 2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid

Comprehensive Guide to 2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid (CAS No. 2090909-90-1)

2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid (CAS No. 2090909-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure combines a pyridine ring with a cyclopentane moiety, making it a valuable scaffold for drug discovery and material science applications. Its unique carboxylic acid functionality further enhances its reactivity, allowing for diverse synthetic modifications.

The compound's molecular formula is C₉H₁₁NO₃, with a molecular weight of 181.19 g/mol. Researchers often explore its potential as an intermediate in synthesizing bioactive molecules, particularly those targeting neurological and inflammatory pathways. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in precision medicine and AI-driven drug design.

One of the most searched questions about 2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid revolves around its solubility and stability. The compound exhibits moderate solubility in polar solvents like DMSO and methanol, but limited solubility in water. Stability tests under varying pH conditions are critical for its application in formulation development, a key concern for pharmaceutical manufacturers optimizing drug delivery systems.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Researchers are investigating catalytic methods to reduce waste during its production, addressing environmental concerns while maintaining high yields. Such innovations resonate with global trends toward eco-friendly pharmaceuticals and circular economy principles.

The cyclopenta[b]pyridine core of this molecule is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Computational chemists frequently use AI tools to predict its binding affinities, leveraging datasets from public repositories like ChEMBL. This intersection of cheminformatics and experimental validation makes it a compelling case study for interdisciplinary research.

Analytical characterization of 2-Oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid typically involves HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are crucial for regulatory compliance in preclinical studies, a detail often queried by quality control specialists. Recent advancements in high-throughput screening have accelerated its adoption in fragment-based drug discovery campaigns.

Market analysts note rising demand for this compound in contract research organizations (CROs), driven by outsourcing trends in drug development. Suppliers emphasize batch-to-batch consistency and supply chain transparency—key factors for buyers comparing CAS 2090909-90-1 vendors on B2B platforms. Patent landscapes reveal its mention in applications related to kinase modulation, reflecting its therapeutic versatility.

From a safety perspective, standard laboratory precautions (gloves, goggles) suffice for handling this material. Its LD50 data and ecotoxicological profile remain active areas of study, with researchers contributing to crowdsourced databases like PubChem. Such open-science initiatives help address frequent queries about its toxicological thresholds without violating regulatory constraints.

Emerging applications include its use as a building block for fluorescent probes in cellular imaging—a technique gaining traction in cancer research. The compound's ability to undergo click chemistry reactions further expands its utility in bioconjugation, meeting needs in targeted therapy development. These cutting-edge uses position it favorably in grant proposals and investor pitch decks.

For synthetic chemists, optimizing the 4a-carboxylic acid group's reactivity is a frequent challenge. Literature reviews suggest successful derivatization via amide coupling or esterification, with yields depending on protecting group strategies. Detailed protocols are highly cited in methodology papers, indicating strong academic interest in this compound's synthetic potential.